Cas no 748797-11-7 (Acetic acid,2-(3-pyrrolidinyloxy)-, methyl ester)

• Product Name: Acetic acid,2-(3-pyrrolidinyloxy)-, methyl ester
• CAS No: 748797-11-7
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD09608123
• CID: 561198
• PubChem ID: 44607833
• Update Time: 2025-04-19

Acetic acid,2-(3-pyrrolidinyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(3-pyrrolidinyloxy)-, methyl ester
• (Pyrrolidin-3-yloxy)-acetic acid methyl ester
• methyl 2-pyrrolidin-3-yloxyacetate
• (pyrrolidin-3-yloxy)acetic acid methyl ester
• 2-(3-Pyrrolidinyloxy)aceticacid methyl ester
• Aceticacid, (3-pyrrolidinyloxy)-, methyl ester (9CI)
• AG-G-98027
• CTK5E0625
• KB-209366
• 1373232-23-5
• AKOS006331845
• DTXSID20659695
• Methyl 2-(pyrrolidin-3-yloxy)acetate
• EN300-6202266
• Methyl2-(pyrrolidin-3-yloxy)acetate
• SB33177
• (R)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester
• YEB79711
• (S)-(Pyrrolidin-3-yloxy)-acetic acid methyl ester
• 748797-11-7
• SB33176
• Methyl 2-(3-Pyrrolidinyloxy)acetate HCl
• CS-0455420
• FT-0735139
• Methyl [(pyrrolidin-3-yl)oxy]acetate
• SB38561
• SCHEMBL16334036
• METHYL 2-(3-PYRROLIDINYLOXY)ACETATE
• G80400
• DB-074898

• MDL： MFCD09608123
• Inchi： 1S/C7H13NO3/c1-10-7(9)5-11-6-2-3-8-4-6/h6,8H,2-5H2,1H3
• InChI Key： CNRMSXVAIYXYCE-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1CNCC1

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56